Cas no 2097865-12-6 (N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}morpholine-4-carboxamide)

• Product Name: N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}morpholine-4-carboxamide
• CAS No: 2097865-12-6
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• CID: 5951258
• PubChem ID: 126852883
• Update Time: 2025-08-05

N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}morpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}morpholine-4-carboxamide
• 2097865-12-6
• F6525-5765
• AKOS032466289
• N-[2-(4-pyridin-4-ylpyrazol-1-yl)ethyl]morpholine-4-carboxamide
• N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}morpholine-4-carboxamide

• Inchi： 1S/C15H19N5O2/c21-15(19-7-9-22-10-8-19)17-5-6-20-12-14(11-18-20)13-1-3-16-4-2-13/h1-4,11-12H,5-10H2,(H,17,21)
• InChI Key： OFUXZIJSCSYQSG-UHFFFAOYSA-N
• SMILES： O1CCN(C(NCCN2C=C(C3C=CN=CC=3)C=N2)=O)CC1

Computed Properties

• Exact Mass: 301.15387487g/mol
• Monoisotopic Mass: 301.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.3Ų

Additional information on N-{2-4-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}morpholine-4-carboxamide

Introduction to N-{2-4-(pyridin-4-yl-1H-pyrazol-1-ylethyl})morpholine-4-carboxamide and Its Significance in Modern Chemical Research

N-{2-4-(pyridin-4-yl-1H-pyrazol-1-ylethyl})morpholine-4-carboxamide (CAS No. 2097865-12-6) is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines elements of pyridine, pyrazole, and morpholine moieties, making it a promising candidate for various biological applications. The unique combination of these heterocyclic structures not only contributes to its distinct chemical properties but also opens up possibilities for its use in drug discovery and therapeutic development.

The compound's molecular structure is a testament to the ingenuity of modern synthetic chemistry. The presence of a pyridin-4-yl group at the 2-position of the pyrazole ring and an ethyl chain extending from it into a morpholine moiety at the 4-position creates a multifaceted scaffold. This architecture is particularly intriguing because it allows for interactions with biological targets that are often mediated through hydrogen bonding, hydrophobic interactions, and other non-covalent forces. Such interactions are crucial for the design of molecules that can modulate biological pathways effectively.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in bioactive molecules. Pyridine and pyrazole derivatives, in particular, have been extensively studied for their potential as pharmacophores. The compound N-{2-4-(pyridin-4-yl-1H-pyrazol-1-ylethyl})morpholine-4-carboxamide exemplifies this trend, as it integrates these key structural motifs into a single entity. This integration not only enhances its chemical diversity but also increases its likelihood of interacting with a wide range of biological targets.

The morpholine moiety in the compound's name is another critical feature that contributes to its potential biological activity. Morpholine derivatives are known for their ability to act as scaffolds in drug design due to their favorable pharmacokinetic properties and ability to engage with various biological receptors. The incorporation of this group into N-{2-4-(pyridin-4-yl-1H-pyrazol-1-ylethyl})morpholine-4-carboxamide suggests that the compound may exhibit properties such as improved solubility, better membrane permeability, and enhanced binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before they are synthesized. By leveraging techniques such as molecular docking and virtual screening, scientists can identify potential binding sites on target proteins and assess how well a given compound might interact with them. N-{2-4-(pyridin-4-yl-1H-pyrazol-1-ylethyl})morpholine-4-carboxamide, with its complex structure, is an excellent candidate for such studies. Its unique combination of heterocyclic rings provides multiple possible interaction points with biological targets, making it a valuable tool for exploring new therapeutic avenues.

The synthesis of N-{2-4-(pyridin-4-yl-1H-pyrazol-1-yethyl})morpholinecarboxamide involves several sophisticated chemical transformations that highlight the expertise required in modern organic synthesis. Key steps include the formation of the pyrazole ring through cyclocondensation reactions, followed by functionalization with the pyridin-4-yethyl group. The final step involves incorporating the morpholine moiety through nucleophilic substitution or other suitable coupling reactions. Each step must be carefully optimized to ensure high yield and purity, which are crucial for subsequent biological testing.

The compound's potential applications extend beyond basic research into drug discovery. Its structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, which could lead to novel therapeutics targeting various diseases. For instance, its ability to interact with enzymes and receptors suggests that it might be useful in developing treatments for conditions such as cancer, inflammation, and neurological disorders.

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